Cas no 927993-35-9 (1-(3,4-dimethoxyphenyl)cyclopropylmethanamine)

• Product Name: 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine
• CAS No: 927993-35-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD09261720
• CID: 2133247
• PubChem ID: 16641701
• Update Time: 2025-08-04

1-(3,4-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)Cyclopropanemethanamine
• 1-[1-(3,4-Dimethoxyphenyl)cyclopropyl]methanamine
• 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine
• Cyclopropanemethanamine,1-(3,4-dimethoxyphenyl)-
• EN300-1828261
• [1-(3,4-dimethoxyphenyl)cyclopropyl]methanamine
• DB-079408
• AKOS002671530
• SY225708
• Cyclopropanemethanamine, 1-(3,4-dimethoxyphenyl)-
• CMB99335
• MFCD09261720
• 927993-35-9
• AC7308

• MDL： MFCD09261720
• Inchi： 1S/C12H17NO2/c1-14-10-4-3-9(7-11(10)15-2)12(8-13)5-6-12/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key： HOXPTBMBXRLTTR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CN)CC1)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 927993-35-9 and Product Name: 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine

The compound with the CAS number 927993-35-9 and the product name 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 3,4-dimethoxyphenyl group and a cyclopropylmethanamine moiety contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the development of new chemical entities with tailored biological activities has been a cornerstone of pharmaceutical innovation. The structural features of 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine suggest that it may exhibit properties suitable for targeting various biological pathways. Specifically, the 3,4-dimethoxyphenyl group is known for its role in enhancing metabolic stability and improving oral bioavailability, while the cyclopropylmethanamine moiety is recognized for its potential to interact with specific enzymatic or receptor targets. These attributes make the compound a promising candidate for further investigation in the development of small-molecule drugs.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that subtle modifications can significantly impact biological activity and pharmacokinetic profiles. The compound 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine, with its intricate architecture, aligns well with this principle. Researchers have been exploring its potential as a scaffold for designing molecules with enhanced efficacy and reduced side effects. The combination of electronic and steric effects arising from the 3,4-dimethoxyphenyl and cyclopropylmethanamine groups provides a rich foundation for modulating biological interactions.

The pharmaceutical industry has increasingly focused on leveraging computational methods to accelerate the discovery and optimization of novel compounds. Advanced computational techniques, such as molecular docking and virtual screening, have been instrumental in identifying promising candidates like 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine. These methods allow researchers to predict the binding affinity of the compound to various biological targets, thereby guiding experimental efforts more efficiently. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to therapeutic intervention.

In vitro experiments have begun to elucidate the biological profile of 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine, providing insights into its potential therapeutic applications. Initial assays have shown that the compound demonstrates moderate activity against specific enzymatic targets, indicating its suitability for further development as an active pharmaceutical ingredient (API). Additionally, its structural features suggest that it may possess favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics are crucial for ensuring the compound's efficacy and safety in clinical settings.

The synthesis of complex organic molecules like 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine represents a significant challenge in synthetic chemistry. However, recent advancements in synthetic methodologies have made it increasingly feasible to construct such intricate structures with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the key functional groups present in this compound. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for scaling up production for preclinical studies.

As research progresses, the integration of interdisciplinary approaches will be essential for maximizing the potential of compounds like 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine. Collaboration between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible therapeutic benefits. The compound's unique structural features offer a wealth of opportunities for further exploration, including modifications aimed at enhancing its biological activity or improving its pharmacokinetic profile.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for robust preclinical data to support clinical trials. The comprehensive characterization of 1-(3,4-dimethoxyphenyl)cyclopropylmethanamine, encompassing both chemical synthesis and biological evaluation, is essential for meeting these regulatory requirements. As such efforts advance, the compound is poised to enter preclinical testing phases where its safety and efficacy will be rigorously assessed.

In conclusion,1-(3,4-dimethoxyphenyl)cyclopropylmethanamine (CAS No. 927993-35-9) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The combination of computational modeling and experimental validation has positioned this compound as a subject of significant interest for further development. As scientific understanding continues to grow and synthetic capabilities improve，the future prospects for this molecule remain encouraging，with potential applications across various therapeutic areas.